Cas no 1314761-31-3 (1-(3-chloro-4,5-dimethoxyphenyl)cyclopropane-1-carbonitrile)

• Product Name: 1-(3-chloro-4,5-dimethoxyphenyl)cyclopropane-1-carbonitrile
• CAS No: 1314761-31-3
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 6011446
• PubChem ID: 165858191
• Update Time: 2025-06-09

1-(3-chloro-4,5-dimethoxyphenyl)cyclopropane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4,5-dimethoxyphenyl)cyclopropane-1-carbonitrile
• EN300-1983478
• 1314761-31-3

• Inchi： 1S/C12H12ClNO2/c1-15-10-6-8(12(7-14)3-4-12)5-9(13)11(10)16-2/h5-6H,3-4H2,1-2H3
• InChI Key： JCWWPRFJPSWJBD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1(C#N)CC1)OC)OC

Computed Properties

• Exact Mass: 237.0556563g/mol
• Monoisotopic Mass: 237.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 42.2Ų

Additional information on 1-(3-chloro-4,5-dimethoxyphenyl)cyclopropane-1-carbonitrile

Introduction to 1-(3-chloro-4,5-dimethoxyphenyl)cyclopropane-1-carbonitrile (CAS No. 1314761-31-3)

1-(3-chloro-4,5-dimethoxyphenyl)cyclopropane-1-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 1314761-31-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclopropane ring fused with an aromatic phenyl group, modified further by chloro and methoxy substituents, and terminated with a nitrile functional group. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development.

The cyclopropane moiety is a key structural element in this compound, known for its high reactivity and potential to modulate biological pathways. Cyclopropanes are often incorporated into drug candidates due to their ability to introduce conformational constraints, which can enhance binding affinity to biological targets. In the case of 1-(3-chloro-4,5-dimethoxyphenyl)cyclopropane-1-carbonitrile, the cyclopropane ring is positioned adjacent to the 3-chloro-4,5-dimethoxyphenyl aromatic ring, creating a system that may exhibit interesting electronic and steric properties.

The aromatic ring in this compound is substituted with two methoxy groups at the 4 and 5 positions and a chlorine atom at the 3 position. This specific substitution pattern can influence the electronic distribution across the ring, affecting its interactions with biological targets. The methoxy groups are known to be electron-donating groups, which can increase the electron density on the aromatic ring, while the chlorine atom is an electron-withdrawing group that can modulate these effects. Such functionalization strategies are commonly employed in medicinal chemistry to optimize pharmacokinetic and pharmacodynamic properties.

The terminal carbonitrile group in 1-(3-chloro-4,5-dimethoxyphenyl)cyclopropane-1-carbonitrile adds another layer of complexity to its chemical behavior. Carbonitriles are known for their ability to participate in hydrogen bonding interactions and can serve as pharmacophores in drug design. They can also undergo various chemical transformations, such as reduction to amides or hydrolysis to carboxylic acids, which may be exploited in synthetic chemistry or drug metabolism studies.

Recent research in the field of medicinal chemistry has highlighted the importance of structural diversity in drug discovery. Compounds like 1-(3-chloro-4,5-dimethoxyphenyl)cyclopropane-1-carbonitrile exemplify this principle by combining multiple functional groups into a single molecular framework. This approach allows for the exploration of multiple biological targets and mechanisms of action simultaneously. For instance, the combination of cyclopropane rings with aromatic substitutions has been shown to enhance binding affinity to certain enzymes and receptors.

One area where this compound shows promise is in the inhibition of enzymes involved in inflammatory pathways. Cyclopropane-containing molecules have been reported to interact with cyclooxygenase (COX) enzymes, which are key players in prostaglandin synthesis. The presence of chloro and methoxy substituents on the aromatic ring may further fine-tune the interaction with these enzymes, potentially leading to improved inhibitory activity. Additionally, the carbonitrile group could provide additional binding interactions with other residues in the enzyme active site.

Another potential application of 1-(3-chloro-4,5-dimethoxyphenyl)cyclopropane-1-carbonitrile lies in its ability to modulate neurotransmitter systems. The structural features of this compound suggest that it may interact with serotonin or dopamine receptors, which are implicated in various neurological disorders. By targeting these receptors, this compound could have therapeutic effects in conditions such as depression, anxiety, or neurodegenerative diseases.

The synthesis of 1-(3-chloro-4,5-dimethoxyphenyl)cyclopropane-1-carbonitrile involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the cyclopropane ring typically involves cyclization reactions using specialized reagents or catalysts. The subsequent functionalization steps, such as chlorination and methylation of the aromatic ring, as well as introduction of the carbonitrile group, require precise control over reaction conditions to avoid unwanted side products.

In conclusion,1-(3-chloro-4,5-dimethoxyphenyl)cyclopropane-1-carbonitrile (CAS No. 1314761-31-3) is a structurally complex organic compound with potential applications in pharmaceutical research and drug development. Its unique combination of functional groups makes it a versatile scaffold for exploring new therapeutic agents targeting various biological pathways. Further research into its synthesis, pharmacological properties, and potential therapeutic applications will be crucial in determining its future role in medicine.